4,4-Difluoro-1,4'-bipiperidine
Cat. No. B1524646
M. Wt: 204.26 g/mol
InChI Key: SJPKYEQXKLCJBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
FC1(F)CCN(C2CCN(Cc3ccccc3)CC2)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH2:9][CH2:10][CH:11]([N:14]2[CH2:15][CH2:16][C:17]([F:20])([F:21])[CH2:18][CH2:19]2)[CH2:12][CH2:13]1.[CH3:25][OH:26].[ClH:24].[H:22][H:23]>>[NH:8]1[CH2:9][CH2:10][CH:11]([N:14]2[CH2:15][CH2:16][C:17]([F:20])([F:21])[CH2:18][CH2:19]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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FC1(F)CCN(C2CCN(Cc3ccccc3)CC2)CC1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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FC1(F)CCN(C2CCN(Cc3ccccc3)CC2)CC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC1(F)CCN(C2CCNCC2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
